Cas no 301194-41-2 (2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid)

2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid is a specialized organic compound featuring a bromophenylsulfanyl group and a fluorophenyl ketone moiety linked to a butanoic acid backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine substituents enhances its utility as a versatile intermediate for cross-coupling reactions and further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating research in medicinal chemistry and material science. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in advanced synthetic applications.

2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid structure

301194-41-2 structure

Product Name:2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid

CAS No:301194-41-2

MF:

MW:

CID:4644323

Update Time:2025-06-12

2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(4-BROMOPHENYL)SULFANYL]-4-(4-FLUOROPHENYL)-4-OXOBUTANOIC ACID
- Benzenebutanoic acid, α-[(4-bromophenyl)thio]-4-fluoro-γ-oxo-
- 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid

2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B166830-25mg	2-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2		25mg	$ 230.00	2022-06-07
TRC	B166830-50mg	2-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2		50mg	$ 380.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00945029-1g	2-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	90%	1g	￥4193.0	2023-03-20
A2B Chem LLC	AI82165-1mg	2-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	>90%	1mg	$202.00	2023-12-31
A2B Chem LLC	AI82165-5mg	2-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	>90%	5mg	$215.00	2023-12-31
A2B Chem LLC	AI82165-10mg	2-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	>90%	10mg	$241.00	2023-12-31
A2B Chem LLC	AI82165-500mg	2-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	>90%	500mg	$729.00	2023-12-31
A2B Chem LLC	AI82165-1g	2-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-4-oxobutanoic acid	301194-41-2	>90%	1g	$1313.00	2023-12-31

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Additional information on 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid

Comprehensive Overview of 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid (CAS No. 301194-41-2)

2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid (CAS No. 301194-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, combines a bromophenyl group with a fluorophenyl moiety, linked through a sulfanyl and oxobutanoic acid backbone. Its molecular complexity makes it a subject of interest for researchers exploring novel drug intermediates and biologically active molecules.

The compound's structure features a 4-bromophenyl group attached to a sulfur atom, which is further connected to a 4-oxobutanoic acid chain terminating in a 4-fluorophenyl ring. This arrangement is particularly noteworthy for its potential in modulating biochemical pathways, making it a candidate for studies in medicinal chemistry and drug discovery. Researchers have highlighted its relevance in the synthesis of small molecule inhibitors, which are crucial in targeting specific enzymes or receptors involved in disease mechanisms.

In recent years, the demand for fluorinated and brominated compounds has surged, driven by their enhanced stability and bioavailability in pharmaceutical applications. 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid aligns with this trend, as its fluorophenyl and bromophenyl components contribute to its metabolic resistance and binding affinity. These attributes are particularly valuable in the development of targeted therapies, a hot topic in contemporary precision medicine.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including arylthiolation and Friedel-Crafts acylation. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. Optimizing these processes to reduce waste and improve yields is a key focus for industrial chemists, reflecting broader societal concerns about environmental impact and resource efficiency.

The compound's CAS No. 301194-41-2 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. This is particularly important for companies engaged in the production of high-value chemicals, where traceability and purity are paramount. Additionally, its inclusion in chemical libraries for high-throughput screening underscores its potential in identifying new therapeutic agents.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid. Computational models increasingly rely on structurally diverse molecules to predict bioactivity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This compound's distinct features make it a valuable dataset for training such algorithms, bridging the gap between in silico predictions and experimental validation.

In summary, 2-(4-Bromophenyl)sulfanyl-4-(4-fluorophenyl)-4-oxobutanoic acid represents a compelling case study at the intersection of organic synthesis, pharmaceutical research, and computational chemistry. Its structural ingenuity and applicability in cutting-edge scientific endeavors ensure its continued relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.